Cas no 1038753-13-7 (4'-O-Methyllicoflavanone)

4'-O-Methyllicoflavanone structure
4'-O-Methyllicoflavanone structure
Product Name:4'-O-Methyllicoflavanone
CAS No:1038753-13-7
MF:C21H22O5
MW:354.396386623383
CID:836821
PubChem ID:24795707
Update Time:2025-04-19

4'-O-Methyllicoflavanone Chemical and Physical Properties

Names and Identifiers

    • 4'-O-Methyllicoflavanone
    • (2S)-2,3-Dihydro-5,7-dihydroxy-2-[4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
    • [ "" ]
    • Macatrichocarpin A
    • 4/'-O-Methyllicoflavanone
    • F92767
    • CS-0023056
    • 1038753-13-7
    • AKOS040761152
    • HY-N2639
    • FS-9483
    • 4-O-Methyllicoflavanone
    • starbld0000828
    • (2S)-5,7-dihydroxy-2-[4-methoxy-3-(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one
    • DA-49751
    • Inchi: 1S/C21H22O5/c1-12(2)4-5-13-8-14(6-7-18(13)25-3)19-11-17(24)21-16(23)9-15(22)10-20(21)26-19/h4,6-10,19,22-23H,5,11H2,1-3H3/t19-/m0/s1
    • InChI Key: OSVQFBUNCMAMER-IBGZPJMESA-N
    • SMILES: O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C/C=C(\C)/C)C=1)OC)=O)O)O

Computed Properties

  • Exact Mass: 354.14700
  • Monoisotopic Mass: 354.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 565.4±50.0 °C at 760 mmHg
  • Flash Point: 200.4±23.6 °C
  • PSA: 75.99000
  • LogP: 4.32160
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

4'-O-Methyllicoflavanone Security Information

4'-O-Methyllicoflavanone Pricemore >>

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